Cas no 2138429-77-1 (1-Oxa-8-thiaspiro[4.5]decan-4-one)

• Product Name: 1-Oxa-8-thiaspiro[4.5]decan-4-one
• CAS No: 2138429-77-1
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 6109065
• PubChem ID: 165840911
• Update Time: 2025-05-20

1-Oxa-8-thiaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2138429-77-1
• 1-oxa-8-thiaspiro[4.5]decan-4-one
• EN300-744198
• 1-Oxa-8-thiaspiro[4.5]decan-4-one

• Inchi： 1S/C8H12O2S/c9-7-1-4-10-8(7)2-5-11-6-3-8/h1-6H2
• InChI Key： OPMGEXJYDWOZHC-UHFFFAOYSA-N
• SMILES： S1CCC2(C(CCO2)=O)CC1

Computed Properties

• Exact Mass: 172.05580079g/mol
• Monoisotopic Mass: 172.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-Oxa-8-thiaspiro[4.5]decan-4-one

1-Oxa-8-thiaspiro[4.5]decan-4-one (CAS 2138429-77-1): A Versatile Heterocyclic Compound for Advanced Research

In the realm of heterocyclic chemistry, 1-Oxa-8-thiaspiro[4.5]decan-4-one (CAS 2138429-77-1) has emerged as a structurally unique compound with significant potential in pharmaceutical and materials science applications. This spirocyclic compound, featuring both oxygen and sulfur heteroatoms in its framework, represents an important class of bridged heterocycles that are increasingly sought after in modern drug discovery programs.

The molecular architecture of 1-Oxa-8-thiaspiro[4.5]decan-4-one combines a tetrahydrofuran ring system with a thiacyclohexane moiety through a spiro junction at the 4-position. This spirocyclic ketone structure offers remarkable three-dimensional complexity while maintaining synthetic accessibility, making it particularly valuable for fragment-based drug design. Recent studies suggest that such oxygen-sulfur containing spirocycles may exhibit improved metabolic stability compared to their purely carbocyclic analogs.

From a synthetic chemistry perspective, CAS 2138429-77-1 serves as a versatile building block for the construction of more complex molecular architectures. The presence of both oxa and thia functionalities within the same spiro framework allows for diverse chemical modifications, enabling researchers to explore structure-activity relationships in medicinal chemistry projects. The spiro[4.5]decane core structure has shown particular promise in the development of kinase inhibitors and GPCR modulators.

In materials science applications, derivatives of 1-Oxa-8-thiaspiro[4.5]decan-4-one have demonstrated interesting photophysical properties. The spirocyclic ether-thioether system can influence electronic characteristics when incorporated into conjugated systems, making it potentially useful for organic electronic applications. Researchers are particularly interested in how the oxygen-sulfur interaction in this scaffold might affect charge transport properties in molecular materials.

The pharmaceutical industry has shown growing interest in spirocyclic compounds like 1-Oxa-8-thiaspiro[4.5]decan-4-one due to their ability to access underexplored chemical space. These structures often exhibit improved solubility and membrane permeability compared to flat aromatic systems, addressing key challenges in drug development. The spirocyclic ketone moiety in particular serves as an excellent handle for further derivatization through reductive amination or nucleophilic addition reactions.

From a commercial availability standpoint, CAS 2138429-77-1 is becoming increasingly accessible through specialty chemical suppliers catering to drug discovery researchers. The compound's stability under standard storage conditions and relative ease of handling make it attractive for high-throughput screening campaigns. Current market trends indicate rising demand for such privileged spirocyclic scaffolds in fragment-based drug discovery approaches.

Environmental and safety considerations for 1-Oxa-8-thiaspiro[4.5]decan-4-one are generally favorable compared to many heterocyclic compounds. The absence of highly reactive functional groups in its core structure contributes to better handling characteristics. However, as with all research chemicals, proper laboratory precautions should be observed when working with this material.

Future research directions for 1-Oxa-8-thiaspiro[4.5]decan-4-one derivatives may include exploration of their biological activity profiles, particularly in areas such as neurodegenerative diseases and metabolic disorders where spirocyclic compounds have shown historical success. The unique oxa-thia spiro system may offer new opportunities for targeting challenging protein-protein interactions.

Analytical characterization of CAS 2138429-77-1 typically involves standard techniques including NMR spectroscopy (showing characteristic signals for the spirocyclic protons), mass spectrometry, and IR spectroscopy (displaying the distinctive carbonyl stretch of the ketone functionality). These analytical data are crucial for quality control in research applications.

In conclusion, 1-Oxa-8-thiaspiro[4.5]decan-4-one represents an intriguing example of modern heterocyclic chemistry with broad potential across multiple scientific disciplines. Its spirocyclic structure containing both oxygen and sulfur heteroatoms offers unique opportunities for molecular design in pharmaceutical and materials science applications. As research into three-dimensional fragment spaces continues to expand, compounds like CAS 2138429-77-1 will likely play increasingly important roles in advanced research programs.